molecular formula C9H16N2O2 B8658873 1-(4-Methylpiperazin-1-yl)butane-1,3-dione

1-(4-Methylpiperazin-1-yl)butane-1,3-dione

Cat. No.: B8658873
M. Wt: 184.24 g/mol
InChI Key: QNWDWCWGUTWDNK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Methylpiperazin-1-yl)butane-1,3-dione is a useful research compound. Its molecular formula is C9H16N2O2 and its molecular weight is 184.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H16N2O2

Molecular Weight

184.24 g/mol

IUPAC Name

1-(4-methylpiperazin-1-yl)butane-1,3-dione

InChI

InChI=1S/C9H16N2O2/c1-8(12)7-9(13)11-5-3-10(2)4-6-11/h3-7H2,1-2H3

InChI Key

QNWDWCWGUTWDNK-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CC(=O)N1CCN(CC1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

28 ml (0.25 mol) 1-(2-hydroxyethyl)piperazine was added dropwise to a solution of 20 g of diketene (0.24 mol) in 300 ml tetrahydrofuran at −5 to 0° C. After 1 h stirring at 0° C. no more starting material was detected by thin layer chromatography. The reaction mixture was evaporated and the residue purified by column chromatography. This gave 33.70 g (0.18 mol, 77% yield) of a colorless oil.
Quantity
28 mL
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Yield
77%

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